molecular formula C14H27NO4 B6151367 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid CAS No. 1850070-38-0

2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid

Cat. No. B6151367
CAS RN: 1850070-38-0
M. Wt: 273.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid” is an organic molecule. The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis . This group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Synthesis Analysis

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The InChI code for the compound is 1S/C9H18N2O4/c1-9 (2,3)15-8 (13)11-6 (5-10)7 (12)14-4/h6H,5,10H2,1-4H3, (H,11,13)/t6-/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Chemical Reactions Analysis

The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

Mechanism of Action

The mechanism of action for the Boc group involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . This is followed by methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid' involves the protection of the amine group, followed by the alkylation of the protected amine with 4-methyl-3-(propan-2-yl)pentan-2-one, and finally deprotection of the amine to yield the desired product.", "Starting Materials": [ "4-methyl-3-(propan-2-yl)pentan-2-one", "tert-butyl carbamate", "diisopropylcarbodiimide", "N-hydroxysuccinimide", "triethylamine", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "brine" ], "Reaction": [ "Protection of the amine group: 4-methyl-3-(propan-2-yl)pentan-2-one is reacted with tert-butyl carbamate, diisopropylcarbodiimide, and N-hydroxysuccinimide in the presence of triethylamine to yield the protected amine intermediate.", "Alkylation of the protected amine: The protected amine intermediate is reacted with 4-methyl-3-(propan-2-yl)pentan-2-one in the presence of triethylamine and hydrochloric acid to yield the desired product intermediate.", "Deprotection of the amine group: The protected amine intermediate is treated with sodium hydroxide in ethyl acetate to remove the tert-butyl carbamate protecting group and yield the final product, '2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid'." ] }

CAS RN

1850070-38-0

Product Name

2-{[(tert-butoxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid

Molecular Formula

C14H27NO4

Molecular Weight

273.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.